Cas no 368840-60-2 (8-bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 368840-60-2
• MF: C₁₀H₁₃BrN₄O₂
• MW: 301.139820814133
• CID: 4713592
• Update Time: 2025-05-23

8-bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-7-isopropyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 8-bromo-7-isopropyl-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
• 8-bromo-1,3-dimethyl-7-(propan-2-yl)-3,7-dihydro-1H-purine-2,6-dione
• 8-bromo-1,3-dimethyl-7-(methylethyl)-1,3,7-trihydropurine-2,6-dione
• Oprea1_762201
• Oprea1_094155
• 8-bromo-1,3-dimethyl-7-propan-2-ylpurine-2,6-dione
• OYOSTJSOFBEGON-UHFFFAOYSA-N
• SBB084615
• STK804454
• BBL009644
• R365
• 8-bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C10H13BrN4O2/c1-5(2)15-6-7(12-9(15)11)13(3)10(17)14(4)8(6)16/h5H,1-4H3
• InChI Key： OYOSTJSOFBEGON-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C(N(C)C(N2C)=O)=O)N1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 362
• Topological Polar Surface Area: 58.4

Additional information on 8-bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-Bromo-1,3-Dimethyl-7-(Propan-2-yl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

8-Bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, commonly referenced by its CAS number CAS No. 368840-60-2, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the purine dione family, which is a class of heterocyclic compounds known for their diverse biological activities and applications in pharmacology and biochemistry.

The molecular structure of 8-bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione features a purine ring system with multiple substituents. The bromine atom at the 8-position and the methyl groups at positions 1 and 3 contribute to its distinct chemical properties. Additionally, the presence of a propan-2-yl group at position 7 adds to its structural complexity and potential for varied interactions within biological systems. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and pharmacokinetics.

One of the most notable aspects of this compound is its role in enzyme inhibition. Research published in leading journals has demonstrated that 8-bromo-purine derivatives can effectively inhibit key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against adenosine deaminase (ADA), an enzyme critical for purine metabolism. This finding has implications for the development of novel therapeutic agents targeting disorders associated with purine metabolism dysregulation.

Beyond enzymatic inhibition, CAS No. 368840-60-2 has also been investigated for its potential as a radiosensitizer in cancer therapy. Preclinical studies have indicated that this compound enhances the efficacy of radiation therapy by increasing oxidative stress in cancer cells while sparing normal tissue from excessive damage. This dual mechanism of action makes it a promising candidate for combination therapies aimed at improving treatment outcomes for various malignancies.

The synthesis and characterization of this compound have been extensively documented in recent literature. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its molecular structure and purity. Furthermore, computational chemistry approaches have been utilized to predict its physicochemical properties and potential interactions with biological targets.

In terms of applications, 8-bromo-purine derivatives are being explored for their potential in drug discovery programs targeting neurodegenerative diseases. Preclinical models have shown that these compounds may exert neuroprotective effects by modulating mitochondrial function and reducing inflammation. These findings underscore the versatility of purine diones as scaffolds for developing multi-target-directed ligands.

The environmental impact and toxicity profile of CAS No. 368840-60-2 are additional areas of interest. Ecotoxicological studies have assessed its potential effects on aquatic organisms, with results indicating moderate toxicity under specific conditions. These data are crucial for guiding safe handling practices and regulatory compliance during large-scale production or use.

In conclusion, 8-bromo-1,3-dimethyl-7-(propan-2-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its CAS number CAS No. 368840-60 strong>, represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structural features and diverse biological activities make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in the development of innovative therapeutic strategies.